Cas no 126213-50-1 (3,4-Ethylenedioxythiophene)

3,4-Ethylenedioxythiophene Properties

Names and Identifiers

• 3,4-Ethylenedioxythiophene
• edot
• EDT
• 3,4-ETHYLENEDIOXOTHIOPHENE
• 2,3-DIHYDROTHIENO[3,4-B]-1,4-DIOXIN
• 2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXINE
• 3,4-ethylenedioxythiophene,EDOT,EDT
• Thieno3,4-b-1,4-dioxin, 2,3-dihydro-
• 3,4-Ethylenedioxythiophene(EDOT)
• 2,3-DIHYDRO-THIENO(3,4-B)-1,4-DIOXIN-(9CL)
• 3,4-Ethylendioxythiophene
• 2,3-Dihydrothieno[3,4-b][1,4]dioxin
• 3,4-ethylen3dioxythiophene
• 3,4-Ethylendioxythiophen
• 3,4-Ethylenedioxythi
• 4-Ethylenedioxythiophene
• ethylenedioxythiophene
• 3, 4-ETHYLENEDIOXYTHIOPHE
• AKOS BBS-00006360
• 3,4-ethylenedioxy thiophene
• Thieno[3,4-b]-1,4-dioxin, 2,3-dihydro-
• 2H,3H-thieno[3,4-b][1,4]dioxine
• Thieno(3,4-b)-1,4-dioxin, 2,3-dihydro-
• 2H,3H-thiopheno[3,4-e]1,4-dioxane
• 2,3-Dihydrothieno(3,4-b)-1,4-dioxin
• PubChem12563
• 3.4-ethylenedioxythiophene
• 3,4-ethylene dioxyt
• ETHYLENDIOXYTHIOPHEN
• 3,4-ethylene dioxythiophene
• 3,4-(ethylenedi
• EN300-86156
• F0001-0387
• MFCD02093622
• K-192
• 3,4-Ethylenedioxythiophene, 97%
• 3 pound not4-ethylenedioxythiophene
• 3-ethyl-2H-thiophene-2,3-diol
• BCP18919
• BIDD:GT0025
• Q-200345
• SB66405
• AKOS000270773
• 8SEC7Q2K7G
• 2,3-dihydrothieno-(3,4-B)-1,4-dioxin
• E0741
• AM711
• NS00077691
• 3,4-(ethylenedioxy)thiophene
• UNII-8SEC7Q2K7G
• CS-D0713
• DTXSID40888925
• PEDOT Powder
• 3,4-Ethylenedioxythiopene
• AS-14513
• 2,3-Dihydrothieno[3,4-beta]-1,4-dioxin
• AC-416
• FT-0603691
• GKWLILHTTGWKLQ-UHFFFAOYSA-N
• A805531
• 126213-50-1
• SCHEMBL33274
• 3,4ETHYLENEDIOXYTHIOPHENE;AKOSBBS-00006360
• BBL103634
• EDOT
• 2,3-dihydrothieno[3,4-b][1,4]dioxine
• DB-024804
• 2,3-Dihydrothieno[3,4-b]-1,4-dioxin
• STL557444
• 3,4-ethylendioxythiophene
• +Expand

• MDL： MFCD02093622
• InChIKey： GKWLILHTTGWKLQ-UHFFFAOYSA-N
• Inchi： 1S/C6H6O2S/c1-2-8-6-4-9-3-5(6)7-1/h3-4H,1-2H2
• SMILES： S1C([H])=C2C(=C1[H])OC([H])([H])C([H])([H])O2

Computed Properties

• Exact Mass: 142.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.009
• Heavy Atom Count: 9
• Complexity: 95.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.7

Experimental Properties

• LogP: 1.51930
• PSA: 46.70000
• Refractive Index: n20/D 1.5765(lit.)
• Water Partition Coefficient: Immsicible with water. Miscible with alcohol and ether.
• Boiling Point: 112°C/20mmHg(lit.)
• Melting Point: 10.5°C
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• Color/Form: 。
• Solubility: 。
• Sensitiveness: Sensitive to heat
• Density: 1.331 g/mL at 25 °C(lit.)

3,4-Ethylenedioxythiophene Security Information

• Symbol: GHS06
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R21/22; R36
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H302,H311,H319
• Warning Statement： P280,P305+P351+P338,P312
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 21/22-36
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

3,4-Ethylenedioxythiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%